Cas no 1321702-73-1 ((2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide
• CAS No: 1321702-73-1
• MF: C₁₇H₁₄N₂OS₂
• MW: 326.435861110687
• CID: 5910996
• PubChem ID: 877765
• Update Time: 2025-06-14

(2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide
• N-(2-(Methylthio)benzo[d]thiazol-6-yl)-3-phenylacrylamide
• 1321702-73-1
• AKOS024600022
• BIM-0039656.P001
• (2E)-N-[2-(METHYLSULFANYL)-1,3-BENZOTHIAZOL-6-YL]-3-PHENYLPROP-2-ENAMIDE
• N-(2-(methylthio)benzo[d]thiazol-6-yl)cinnamamide
• F0789-0063
• (E)-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-3-phenylprop-2-enamide

• Inchi： 1S/C17H14N2OS2/c1-21-17-19-14-9-8-13(11-15(14)22-17)18-16(20)10-7-12-5-3-2-4-6-12/h2-11H,1H3,(H,18,20)/b10-7+
• InChI Key： CAVKJXHEUXQUKS-JXMROGBWSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(/C=C/C1C=CC=CC=1)=O)SC

Computed Properties

• Exact Mass: 326.05475542g/mol
• Monoisotopic Mass: 326.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Additional information on (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide

Research Briefing on (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide (CAS: 1321702-73-1)

In recent years, the compound (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide (CAS: 1321702-73-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzothiazole and phenylpropenamide moieties, has demonstrated promising biological activities, particularly in the context of targeted therapies and drug discovery. The following briefing synthesizes the latest research findings and developments related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide involves a multi-step process that typically begins with the functionalization of the benzothiazole core. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the stereoselective formation of the (E)-configured double bond. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for ensuring reproducibility and scalability in preclinical and clinical settings.

From a mechanistic perspective, (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide has been identified as a modulator of key signaling pathways implicated in inflammation and cancer. In vitro studies have shown that the compound exhibits potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are often dysregulated in malignancies. Additionally, molecular docking simulations have revealed high-affinity binding to the ATP-binding sites of these kinases, suggesting a competitive inhibition mechanism. These findings underscore the compound's potential as a lead candidate for kinase-targeted therapies.

Recent preclinical evaluations have further elucidated the therapeutic potential of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide. In murine models of rheumatoid arthritis, the compound demonstrated significant anti-inflammatory effects, reducing synovial hyperplasia and cytokine production. Similarly, in xenograft models of non-small cell lung cancer, it exhibited tumor growth inhibition with minimal off-target toxicity. These results highlight its dual utility in both inflammatory and oncological contexts, paving the way for future clinical trials.

Despite these promising findings, challenges remain in the development of (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural optimization or formulation strategies to enhance its drug-like properties. Additionally, the compound's selectivity profile requires thorough investigation to mitigate potential adverse effects. Collaborative efforts between academia and industry are essential to address these hurdles and advance the compound toward clinical translation.

In conclusion, (2E)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-3-phenylprop-2-enamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research into its synthesis, mechanism, and applications will undoubtedly yield further insights and opportunities for innovation in the field.